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Compound of Interest

Compound Name: Undecanenitrile

Cat. No.: B1346573

An In-depth Review of Synthesis, Properties, and Applications in Organic and Medicinal
Chemistry

Abstract

Undecanenitrile, a long-chain aliphatic nitrile, serves as a versatile and crucial chemical
intermediate in a multitude of synthetic applications, ranging from the production of polymers to
the intricate synthesis of pharmaceuticals. Its unique molecular structure, characterized by a
terminal nitrile group and a lipophilic eleven-carbon chain, imparts distinct chemical reactivity
and physical properties that are leveraged in the creation of a diverse array of downstream
products. This technical guide provides a comprehensive overview of undecanenitrile,
detailing its physicochemical properties, established and emerging synthetic methodologies,
and its significant role as a precursor to fatty amines, amides, and various heterocyclic
systems. Special emphasis is placed on its applications within the pharmaceutical industry,
highlighting its utility as a building block in the development of novel therapeutic agents. This
document is intended to be a valuable resource for researchers, scientists, and professionals in
drug development, offering detailed experimental protocols, clear data presentations, and
visual representations of key chemical pathways and workflows.

Chemical and Physical Properties of
Undecanenitrile
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Undecanenitrile, also known as 1-cyanodecane or n-decyl cyanide, is a colorless to pale
yellow liquid under standard conditions.[1] Its long hydrocarbon chain renders it largely
insoluble in water but highly soluble in non-polar and weakly polar organic solvents such as
hexane and dichloromethane.[2] The nitrile group introduces polarity to the molecule,
influencing its reactivity and physical characteristics. A summary of its key quantitative
properties is presented in Table 1 for easy reference and comparison.

Property Value Reference(s)
Molecular Formula C11Hz21N [1]

Molecular Weight 167.29 g/mol [1]

CAS Number 2244-07-7 [1]
Appearance Colorless to pale yellow liquid

Boiling Point 252-254 °C at 760 mmHg

Melting Point Not available

Density 0.820-0.824 g/cm3 at 20 °C

Refractive Index 1.431-1.435 at 20 °C

0.019 mmHg at 25 °C

Vapor Pressure ,
(estimated)

7.695 mg/L at 25 °C

Water Solubility (estimated)
estimate

logP (o/w) 4.252 (estimated)

Flash Point > 110 °C

Synthesis of Undecanenitrile

The synthesis of undecanenitrile can be achieved through various established organic
transformations. A common and efficient method involves the conversion of an aldehyde to a
nitrile. This one-pot synthesis from the corresponding aldehyde, undecanal, and hydroxylamine
hydrochloride offers a straightforward and environmentally conscious approach, often utilizing a
solid support like silica gel to facilitate the reaction.
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Experimental Protocol: Synthesis from Undecanal

This protocol describes a general method for the synthesis of nitriles from aldehydes, which
can be adapted for undecanenitrile.

Materials:

e Undecanal (1 mmol)

¢ Hydroxylamine hydrochloride (1.2 mmol)
 Silica gel (60-120 mesh, 1 g)
o Ethyl acetate

o Deionized water

e Round bottom flask (50 mL)
o Magnetic stirrer and stir bar
e Heating mantle

e Separatory funnel

e Rotary evaporator

Procedure:

In a mortar and pestle, thoroughly grind a mixture of undecanal (1 mmol) and hydroxylamine
hydrochloride (1.2 mmol) with silica gel (1 g).

Transfer the mixture to a 50 mL round bottom flask equipped with a magnetic stir bar.

Heat the reaction mixture to 100 °C with continuous stirring.

Monitor the progress of the reaction using Thin Layer Chromatography (TLC). The reaction is
typically complete within 3-8 hours.
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Upon completion, allow the reaction mixture to cool to room temperature.

Extract the product by adding ethyl acetate (3 x 15 mL) to the reaction flask, followed by
vigorous stirring and decantation.

Combine the ethyl acetate extracts and wash with deionized water several times to remove
any remaining inorganic salts.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure using a rotary evaporator to yield the crude undecanenitrile.

The crude product can be further purified by vacuum distillation.
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Experimental Workflow: Synthesis of Undecanenitrile

Mix Undecanal, Hydroxylamine HCI, and Silica Gel

'

Heat at 100°C with Stirring

:

Monitor Reaction by TLC
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i
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Purify by Vacuum Distillation

Click to download full resolution via product page

Workflow for the synthesis of undecanenitrile.
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Undecanenitrile as a Chemical Intermediate

The nitrile functional group in undecanenitrile is a versatile handle for a wide range of
chemical transformations, making it a valuable intermediate in organic synthesis. The primary
reactions of undecanenitrile involve the reduction of the nitrile to a primary amine and its
hydrolysis to a carboxylic acid. It also serves as a precursor for the synthesis of various

heterocyclic compounds.

Reduction to Undecylamine

The reduction of undecanenitrile to undecylamine is a fundamental transformation that
provides access to long-chain primary amines. These amines are important precursors for
surfactants, corrosion inhibitors, and as building blocks in the synthesis of more complex
molecules.

Undecanenitrile

(C10H21CN) w
Undecylamine

____________ (C11H23NH?)

Reducing Agent
(e.g., LiAlH4, H2/Catalyst)

Click to download full resolution via product page

Reduction of undecanenitrile to undecylamine.

Hydrolysis to Undecanoic Acid

The hydrolysis of the nitrile group in undecanenitrile yields undecanoic acid, a saturated fatty
acid. This reaction can be catalyzed by either acid or base and is a key step in the production

of fatty acid derivatives.
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Hydrolysis of undecanenitrile to undecanoic acid.

Precursor to Heterocyclic Compounds

Undecanenitrile can serve as a starting material for the synthesis of various heterocyclic
compounds. A notable example is its use in the formation of tetrazoles through a [3+2]
cycloaddition reaction with an azide source. Tetrazoles are important in medicinal chemistry as

they are often used as bioisosteres for carboxylic acids.

Undecanenitrile

(C10H21CN) W
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Synthesis of a tetrazole from undecanenitrile.

Role in Drug Development

The versatile chemistry of undecanenitrile and its derivatives makes it a valuable intermediate
in the pharmaceutical industry. The long alkyl chain can impart lipophilicity to a drug molecule,
potentially improving its pharmacokinetic properties, while the functional groups derived from
the nitrile can be used to introduce pharmacophores or linkers.

Synthesis of 11-Aminoundecanoic Acid
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Undecanenitrile is a potential precursor to 11-aminoundecanoic acid, a monomer used in the
production of the biocompatible polymer Nylon-11. While the industrial production of 11-
aminoundecanoic acid primarily starts from castor oil, synthetic routes involving
undecanenitrile derivatives are of research interest. This monomer and its derivatives have
applications in medical devices and drug delivery systems.

Precursor for Antifungal Agents

Long-chain amines and their derivatives have been investigated for their antimicrobial
properties. For instance, dimethylundecylamine cyanoborane, which can be synthesized from
undecylamine (derived from undecanenitrile), has shown significant antifungal activity. The
undecyl chain is crucial for enhancing this activity. This highlights the potential of
undecanenitrile as a starting material for the development of new antifungal agents.

Safety and Handling

Undecanenitrile is classified as harmful if swallowed, in contact with skin, or if inhaled. It can
cause skin and serious eye irritation, and may also cause respiratory irritation. Therefore, it
should be handled with appropriate personal protective equipment (PPE), including gloves,
safety glasses, and a lab coat, in a well-ventilated area or fume hood. Store in a cool, dry, and
dark place.

Conclusion

Undecanenitrile is a chemical intermediate of significant utility in organic synthesis and drug
development. Its straightforward synthesis and the versatile reactivity of its nitrile group provide
access to a wide range of valuable downstream products, including fatty amines, amides, and
heterocyclic compounds. For researchers and professionals in the pharmaceutical industry,
undecanenitrile represents a key building block with the potential to contribute to the
development of novel therapeutics, particularly in the area of antifungal agents. A thorough
understanding of its properties, synthesis, and reactivity is essential for harnessing its full
potential in chemical research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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